Cas no 1558190-81-0 (2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine)

• Product Name: 2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• CAS No: 1558190-81-0
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 5271551
• Update Time: 2026-03-09

2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro-6-methyl-
• 2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine

• Inchi： 1S/C8H10ClN3/c1-12-3-2-7-6(5-12)4-10-8(9)11-7/h4H,2-3,5H2,1H3
• InChI Key： MVHOEZNUVRCFMU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2CN(C)CCC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine

Research Briefing on 2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS: 1558190-81-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-chloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS: 1558190-81-0) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This bicyclic heteroaromatic system combines the structural features of pyridine and pyrimidine rings, offering versatile opportunities for molecular interactions with biological targets. Recent studies have highlighted its potential as a kinase inhibitor core structure, particularly in oncology research where modulation of cell signaling pathways is crucial.

Structural analysis reveals that the chloro substituent at the 2-position and methyl group at the 6-position provide strategic handles for further derivatization while maintaining favorable physicochemical properties. Density functional theory (DFT) calculations published in 2023 suggest that this configuration optimizes both electronic distribution and steric accessibility for target binding. The partially saturated pyrido[4,3-d]pyrimidine system exhibits improved solubility compared to fully aromatic analogs, addressing a common challenge in drug development.

In recent preclinical studies, derivatives of 1558190-81-0 have demonstrated selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK4/6, with IC50 values in the low nanomolar range. A 2024 publication in the Journal of Medicinal Chemistry reported a lead compound (PM-618) showing 87% tumor growth inhibition in xenograft models of ER+ breast cancer, with favorable pharmacokinetic profiles. The molecular docking studies accompanying this work revealed unique binding interactions with the kinase hinge region through both hydrogen bonding and hydrophobic contacts.

Synthetic accessibility remains a key advantage of this scaffold. Recent methodological advances have enabled efficient large-scale production through a novel Pd-catalyzed cyclization approach (2023, Organic Process Research & Development), achieving >90% yield with excellent purity. This development has facilitated broader exploration of structure-activity relationships (SAR), particularly around the 5,6,7,8-positions where various substituents can modulate target selectivity.

Emerging applications extend beyond oncology, with recent patent filings indicating potential in neurodegenerative diseases. A 2024 study demonstrated neuroprotective effects of 1558190-81-0 derivatives in models of Parkinson's disease, possibly through modulation of LRRK2 kinase activity. The compound's ability to cross the blood-brain barrier, as measured in recent pharmacokinetic studies, enhances its therapeutic potential for CNS disorders.

Ongoing clinical translation efforts focus on optimizing the therapeutic window, with particular attention to mitigating potential off-target effects on other kinase family members. The latest generation of derivatives incorporates strategic modifications at the 5-position while preserving the core 2-chloro-6-methyl-pyrido[4,3-d]pyrimidine structure, achieving improved selectivity profiles as reported in recent conference proceedings (ACS Spring 2024).

Future research directions highlighted in recent reviews include exploration of proteolysis targeting chimeras (PROTACs) incorporating this scaffold, taking advantage of its demonstrated kinase affinity while enabling targeted protein degradation. The compound's chemical handles at multiple positions make it particularly suitable for linker attachment in such bifunctional molecules, opening new avenues for drug discovery.